Cas no 896675-66-4 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 896675-66-4
• MF: C₂₀H₁₉F₂N₃O₃S₂
• MW: 451.509968996048
• CID: 6477193
• Update Time: 2025-05-21

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide
• Benzamide, N-(4,6-difluoro-2-benzothiazolyl)-4-[(3-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C20H19F2N3O3S2/c1-12-3-2-8-25(11-12)30(27,28)15-6-4-13(5-7-15)19(26)24-20-23-18-16(22)9-14(21)10-17(18)29-20/h4-7,9-10,12H,2-3,8,11H2,1H3,(H,23,24,26)
• InChI Key： YDNRQUBTVMXQOA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• pka: 7.82±0.70(Predicted)

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

N-(4,6-Difluoro-1,3-Benzothiazol-2-Yl)-4-(3-Methylpiperidin-1-Yl)Sulfonylbenzamide: A Comprehensive Overview

The compound with CAS No. 896675-66-4, named N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a sulfonyl group, and a piperidine moiety. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The presence of the difluoro substitution on the benzothiazole ring enhances its electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies. Additionally, the sulfonyl group introduces hydrophilicity and can act as a bioisostere in medicinal chemistry, potentially improving the pharmacokinetic profiles of drug candidates.

The piperidine ring in this compound adds structural rigidity and can serve as a scaffold for further functionalization. This feature is particularly valuable in the design of bioactive molecules, where conformational stability is crucial for target binding. Recent research has demonstrated that such structures can exhibit potent inhibitory activity against various enzymes, making them promising leads for therapeutic development.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic synthesis techniques. The use of sulfonating agents and amidation reactions are key steps in its synthesis. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by modifying substituents on the benzothiazole and piperidine rings.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it may serve as a lead compound for developing novel therapeutics targeting diseases such as cancer and neurodegenerative disorders. In materials science, its electronic properties make it a candidate for use in advanced materials like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Furthermore, its unique structure could be exploited in catalysis, where it may act as a chiral catalyst or ligand in asymmetric synthesis.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and π-electron distribution, which are critical for understanding its reactivity in various chemical transformations. These studies underscore the importance of rational design in creating molecules with tailored properties.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide represents a prime example of how complex molecular architectures can be harnessed for diverse applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is likely to expand significantly.